3-Bromo-4-isopropoxybenzonitrile
Overview
Description
3-Bromo-4-isopropoxybenzonitrile is a chemical compound with the molecular formula C10H10BrNO and a molecular weight of 240.1 . It is also known by its English name, this compound, and its English alias, Benzonitrile, 3-bromo-4-(1-methylethoxy)- .
Chemical Reactions Analysis
Specific chemical reactions involving this compound were not found in the search results .Physical And Chemical Properties Analysis
The boiling point of this compound is predicted to be 304.4±22.0 °C and its density is predicted to be 1.41±0.1 g/cm3 .Scientific Research Applications
Herbicide Resistance in Transgenic Plants
3-Bromo-4-isopropoxybenzonitrile has been studied in the context of herbicide resistance in transgenic plants. A specific gene, encoding a nitrilase that converts bromoxynil to its primary metabolite, was introduced in transgenic tobacco plants, conferring resistance to bromoxynil. This represents a novel approach to obtaining herbicide resistance by introducing a catabolic detoxification gene in plants (Stalker, McBride, & Malyj, 1988).
Synthesis of Biologically Active Compounds
The compound is an important intermediate in the synthesis of various biologically active compounds, such as febuxostat. A rapid synthetic method was established for this compound, indicating its significance in the pharmaceutical industry (Wang et al., 2016).
Biotransformation under Various Conditions
Research has explored the biotransformation of bromoxynil under different conditions like denitrifying, Fe(III)-reducing, sulfidogenic, and methanogenic conditions. This study indicates the potential for environmental degradation of bromoxynil and its transformation products under various anaerobic conditions (Knight, Berman, & Häggblom, 2003).
Photodegradation Studies
The photodegradation of bromoxynil in the presence of carbonates and bicarbonates has been studied, revealing insights into the environmental fate of this herbicide under different conditions (Kochany, 1992).
Spectroscopic Investigations
Experimental and theoretical spectroscopic investigations have been conducted on similar compounds like 4-Bromo-3-methylbenzonitrile. Such studies are essential for understanding the electronic structure and properties of these compounds, which can aid in their application in various scientific fields (Shajikumar & Raman, 2018).
Safety and Hazards
properties
IUPAC Name |
3-bromo-4-propan-2-yloxybenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrNO/c1-7(2)13-10-4-3-8(6-12)5-9(10)11/h3-5,7H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVZPLYXHCZUJCM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=C(C=C1)C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4-Chlorophenyl)sulfanyl]-4-methylbenzonitrile](/img/structure/B1454090.png)
![1-[2-Chloro-4-(4-fluorophenoxy)phenyl]ethan-1-one](/img/structure/B1454092.png)
![3-[(5-Bromo-1,3,4-thiadiazol-2-yl)oxy]benzonitrile](/img/structure/B1454093.png)
